Cas no 5329-93-1 (3-propan-2-yloxypropanenitrile)
5329-93-1 structure
Product Name:3-propan-2-yloxypropanenitrile
CAS No:5329-93-1
MF:C6H11NO
MW:113.157641649246
CID:371653
Update Time:2024-01-28
3-propan-2-yloxypropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 3-propan-2-yloxypropanenitrile
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- Inchi: 1S/C6H11NO/c1-6(2)8-5-3-4-7/h6H,3,5H2,1-2H3
- InChI Key: BMSYXLRQGIFLFO-UHFFFAOYSA-N
- SMILES: C(#N)CCOC(C)C
Computed Properties
- Exact Mass: 113.08413
- Monoisotopic Mass: 113.084064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 89.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
Experimental Properties
- Density: 0.886
- Boiling Point: 188.1°Cat760mmHg
- Flash Point: 75.1°C
- PSA: 33.02
3-propan-2-yloxypropanenitrile Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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